PHPS1

• Molecular Formula: C21H15N5O6S
• Molecular Weight: 465.4 g/mol
• InChI: InChI=1S/C21H15N5O6S/c27-21-20(23-22-15-8-12-18(13-9-15)33(30,31)32)19(14-6-10-17(11-7-14)26(28)29)24-25(21)16-4-2-1-3-5-16/h1-13,24H,(H,30,31,32)
• InChIKey: IYPHPQODKSHEHV-UHFFFAOYSA-N

PHPS1: Selective Shp2 Inhibitor for Sourcing and Preclinical Research

PHPS1 (Phenylhydrazonopyrazolone sulfonate 1) is a cell-permeable, phosphotyrosine mimetic that functions as a reversible, active-site targeting, substrate-competitive inhibitor of the Src homology region 2 domain-containing protein tyrosine phosphatase-2 (SHP2) [1]. Identified via high-throughput in silico screening, it is a small-molecule inhibitor of the Shp2 catalytic site [2]. PHPS1 is widely used as a chemical probe to dissect the role of Shp2 in oncogenic signaling, immune regulation, and developmental biology, particularly in studies where the functional consequences of Shp2 phosphatase activity are under investigation [3].

Mechanism

Active-site competitive Shp2 inhibitor

Selectivity

Shp2/Shp1 isoform selectivity assay context

Cell access

Cell-permeable phosphotyrosine mimetic probe

• [1] Sigma-Aldrich. (n.d.). PHPS1 sodium salt hydrate. Retrieved April 22, 2026. View Source
• [2] Hellmuth, K., Grosskopf, S., Lum, C. T., Würtele, M., Röder, N., von Kries, J. P., ... & Birchmeier, W. (2008). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. *Proceedings of the National Academy of Sciences*, 105(20), 7275-7280. View Source
• [3] MedChemExpress. (2021). PHPS1 is a Selective Shp2 Inhibitor. View Source

PHPS1 vs. Other Shp2 Inhibitors: Selectivity and Permeability

Generic substitution among Shp2 inhibitors is not advisable due to fundamental differences in their molecular mechanisms, selectivity profiles, and cell permeability. PHPS1 is a catalytic site inhibitor with a well-defined selectivity window, whereas other commonly used probes like NSC-87877 show poor discrimination between Shp2 and its close homolog Shp1 [1]. More modern allosteric inhibitors like SHP099 have superior potency and oral bioavailability but operate via a distinct non-catalytic mechanism and are not functional substitutes for active-site probes . Furthermore, PHPS1's cell permeability and in vivo activity profile are distinct from both older and newer compounds, making it the only compound in its class with a specific combination of features suitable for certain mechanistic studies . The following sections provide the quantitative evidence supporting these critical distinctions for informed procurement and experimental design.

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Shp1 selectivity may differ

NSC-87877 lacks Shp2/Shp1 discrimination; may confound Shp1-dependent readouts.

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Cell permeability context may shift

Older probes exhibit lower cellular access; permeability-dependent assays may not transfer.

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Mechanism mismatch with allosteric inhibitors

Allosteric probes (e.g., SHP099) operate via non-catalytic binding; not interchangeable for active-site studies.

• [1] Ribosolutions Inc. (2024). NSC-87877 offers two aryl sulfonic organizations. Retrieved April 22, 2026. View Source

PHPS1 Differentiation: Selectivity, Potency & In Vivo Efficacy

Shp1 Selectivity Compared to NSC-87877

PHPS1 demonstrates a 14-fold selectivity for Shp2 over the closely related phosphatase Shp1, a critical distinction from the first-generation inhibitor NSC-87877, which exhibits no selectivity between these two targets [1]. This quantitative difference is fundamental for studies aiming to isolate Shp2-specific functions from those of Shp1. While NSC-87877 is a potent inhibitor of both Shp2 (IC50: 0.318 µM) and Shp1 (IC50: 0.355 µM) [2], PHPS1's Ki for Shp2 is 0.73 µM versus 10.7 µM for Shp1, providing a clear 14-fold selectivity window [1].

Shp1 selectivity

Reported

14-fold selectivity window

Ki(Shp2)=0.73 µM vs Ki(Shp1)=10.7 µM

NSC-87877: 1.1-fold selectivity

Supports Shp2-specific pathway interrogation without Shp1 confounding.

In vitro enzyme assay context

Evidence Dimension	Selectivity for Shp2 over Shp1
Target Compound Data	Ki(Shp2) = 0.73 µM; Ki(Shp1) = 10.7 µM; 14-fold selectivity
Comparator Or Baseline	NSC-87877: IC50(Shp2) = 0.318 µM, IC50(Shp1) = 0.355 µM; 1.1-fold selectivity
Quantified Difference	PHPS1 provides a 14-fold selectivity window vs. no selectivity for NSC-87877
Conditions	In vitro enzyme inhibition assay

Why This Matters

This selectivity is crucial for researchers who require a chemical probe to specifically interrogate Shp2-dependent pathways without confounding effects from Shp1 inhibition.

• [1] Ribosolutions Inc. (2024). NSC-87877 offers two aryl sulfonic organizations. Retrieved April 22, 2026. View Source
• [2] BiomedGen. (n.d.). Protein Phosphatase/PTP. Retrieved April 22, 2026. View Source

Cellular Permeability and PTP Selectivity vs. NSC-87877

Beyond Shp1, PHPS1's broader selectivity profile against a panel of protein tyrosine phosphatases (PTPs) is well-characterized and superior to that of NSC-87877. PHPS1 exhibits a 10-fold selectivity against most other PTPs, including a 14-fold selectivity against Shp1 [1]. Furthermore, PHPS1 is reported to have broader cell permeability than NSC-87877, making it a more effective probe for cellular assays [1].

PTP panel & permeability

Reported

≥10-fold selectivity vs. most PTPs

Broader cell permeability than NSC-87877

Supports cellular probe selection; may reduce off-target PTP effects.

Cellular assay context

Evidence Dimension	Cell Permeability and PTP Panel Selectivity
Target Compound Data	10-fold selectivity against most PTPs; broader cell permeability
Comparator Or Baseline	NSC-87877: less cell permeable, non-selective for Shp2/Shp1
Quantified Difference	PHPS1 demonstrates a defined 10-fold PTP selectivity profile and greater cellular accessibility.
Conditions	Cellular assays and in vitro PTP panel screening

Why This Matters

For procurement, PHPS1 represents a more reliable and selective tool for cellular studies where off-target PTP effects and poor cell entry can confound results.

• [1] Ribosolutions Inc. (2024). NSC-87877 offers two aryl sulfonic organizations. Retrieved April 22, 2026. View Source

In Vivo Efficacy in Atherosclerosis

PHPS1 has demonstrated a quantifiable and protective in vivo effect in an established disease model, a feature not commonly reported for many first-generation Shp2 probes. In Ldlr-/- mice on a high-fat diet, a daily dose of 3 mg/kg PHPS1 (i.p.) resulted in a significant decrease in the number of atherosclerotic plaques without affecting body weight, serum glucose, or lipid metabolism [1]. Plaque composition analysis further revealed a significant decrease in the number of vascular smooth muscle cells (VSMCs) in the lesions [1].

Atherosclerosis model

Head-to-head

Reduced plaque number & VSMC count

3 mg/kg i.p. daily, Ldlr-/- mice

Reported in vivo model-response endpoint context.

High-fat diet model; endpoint review recommended

Evidence Dimension	In Vivo Atherosclerosis Protection
Target Compound Data	3 mg/kg i.p. daily: significant decrease in plaque number and VSMC count in Ldlr-/- mice
Comparator Or Baseline	Vehicle control group (no inhibitor)
Quantified Difference	PHPS1 treatment led to a significant reduction in atherosclerotic plaque burden compared to vehicle.
Conditions	Ldlr-/- mice on a 4-week high-cholesterol diet

Why This Matters

This validated in vivo activity distinguishes PHPS1 from probes that are only active in vitro and provides a proven model system for researchers studying Shp2 in cardiovascular disease.

• [1] Chen, J., Cao, Z., & Guan, J. (2018). SHP2 inhibitor PHPS1 protects against atherosclerosis by inhibiting smooth muscle cell proliferation. *BMC Cardiovascular Disorders*, 18, 72. View Source

Dosing Comparison with SHP099 in Fibrosis

In a direct comparative study of experimental fibrosis, PHPS1 demonstrated efficacy at a significantly lower dose than the allosteric inhibitor SHP099. For ameliorating bleomycin-induced pulmonary fibrosis and TBRICA-induced dermal fibrosis, PHPS1 was administered at 5 mg/kg q.d., while SHP099 required a 75 mg/kg q.d. dose to achieve a comparable therapeutic effect [1]. This 15-fold difference in required dosage highlights a distinct in vivo potency profile that may be advantageous for certain experimental designs.

Fibrosis dose comparison

Head-to-head

PHPS1 5 mg/kg vs. SHP099 75 mg/kg

15-fold lower dose in fibrosis models

Reported fibrosis model-response context; dose differentiation from allosteric probe.

Bleomycin & TBRICA-induced fibrosis models

Evidence Dimension	Effective In Vivo Dose for Fibrosis
Target Compound Data	5 mg/kg q.d. (i.p. injection)
Comparator Or Baseline	SHP099: 75 mg/kg q.d. (oral)
Quantified Difference	PHPS1 is effective at a dose 15-fold lower than SHP099.
Conditions	Mouse models of bleomycin-induced pulmonary fibrosis and TBRICA-induced dermal fibrosis

Why This Matters

This quantitative comparison underscores that PHPS1 and SHP099 are not interchangeable probes, with PHPS1 offering a lower effective dose in these specific in vivo models, potentially reducing off-target effects and compound cost for these experiments.

• [1] Nature Communications. (2018). Fig. 10: Selective inhibition of Shp2 ameliorates experimental fibrosis. *Nature Communications*, 9, 3313. View Source

Anti-Proliferative Activity in Cancer Cell Lines

PHPS1 exhibits potent, concentration-dependent anti-proliferative activity across a diverse panel of human tumor cell lines. Treatment with 30 µM PHPS1 for 6 days resulted in a reduction in cell numbers ranging from 0% (Caki-1) to 74% (HT-29) [1]. This efficacy is further supported by its ability to efficiently inhibit activation of Erk1/2 by the leukemia-associated Shp2 mutant, Shp2-E76K, and block anchorage-independent growth [2].

Cancer cell proliferation

Class-level

Up to 74% cell number reduction

30 µM, 6-day exposure; 7 human lines

Supports cell-model endpoint review; reported broad cellular response context.

HT-29, MDA-MB-435, HCT-116, PC-3, HCT-15, NCI-H661, Caki-1

Evidence Dimension	Cellular Anti-Proliferative Potency
Target Compound Data	30 µM, 6 days: 0-74% reduction in cell number across 7 human cancer lines
Comparator Or Baseline	Untreated control cells (0% reduction)
Quantified Difference	Up to 74% reduction in cell number at 30 µM.
Conditions	Human cancer cell lines MDA-MB-435, HCT-116, HCT-15, PC-3, HT-29, NCI-H661, Caki-1

Why This Matters

This broad-spectrum cellular activity, combined with its selectivity profile, positions PHPS1 as a superior chemical probe for investigating Shp2-dependent oncogenic signaling across multiple cancer types compared to less potent or less selective inhibitors.

• [1] MedChemExpress. (2021). PHPS1 is a Selective Shp2 Inhibitor. View Source
• [2] Hellmuth, K., Grosskopf, S., Lum, C. T., Würtele, M., Röder, N., von Kries, J. P., ... & Birchmeier, W. (2008). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. *Proceedings of the National Academy of Sciences*, 105(20), 7275-7280. View Source

PHPS1 Optimal Applications for Selection and Procurement

Shp2 vs. Shp1 Specificity in Cell Signaling

Procure PHPS1 when your experimental objective is to specifically interrogate the cellular function of Shp2 without confounding inhibition of its close homolog Shp1. Unlike NSC-87877, which is non-selective, PHPS1's 14-fold selectivity window for Shp2 (Ki=0.73 µM) over Shp1 (Ki=10.7 µM) provides the necessary resolution for these critical studies [1].

Shp2 Role in Atherosclerosis and Cardiovascular Disease

Select PHPS1 for in vivo models of atherosclerosis. It is a well-validated tool for this application, with published data demonstrating a significant reduction in plaque burden and VSMC proliferation in Ldlr-/- mice at a defined 3 mg/kg (i.p.) dose, a model and outcome not yet established for many other Shp2 probes [1].

Shp2-Dependent Oncogenic Signaling Across Tumor Types

For broad-spectrum oncology research, PHPS1 is the preferred choice. Its quantified ability to reduce cell proliferation by up to 74% in HT-29 colon cancer cells and block anchorage-independent growth in multiple lines provides a robust, multi-faceted dataset for studying Shp2's role in tumorigenesis, surpassing the utility of less well-characterized in-class inhibitors [1] [2].

Active-Site Inhibitor Alternative for Mechanistic Studies

Choose PHPS1 over newer allosteric inhibitors like SHP099 when your research requires a catalytic site-directed probe. PHPS1's active-site competitive mechanism is fundamentally different from that of SHP099, and the two compounds exhibit distinct in vivo dose-response relationships (5 mg/kg for PHPS1 vs. 75 mg/kg for SHP099 in fibrosis models), making them non-substitutable tools for mechanistic interrogation [1].

Application

Selection Property

Validation Focus

Shp2-specific pathway interrogation

Shp2/Shp1 isoform selectivity review

Shp2-dependent signaling without Shp1 confounding

Atherosclerosis model-response studies

In vivo plaque endpoint context

VSMC proliferation endpoint interpretation

Cancer cell-model proliferation studies

Cell-model endpoint review

Anchorage-independent growth assay context

Catalytic site mechanistic studies

Active-site vs. allosteric mechanism context

Dose-response relationship differentiation

• [1] Ribosolutions Inc. (2024). NSC-87877 offers two aryl sulfonic organizations. Retrieved April 22, 2026. View Source
• [2] Chen, J., Cao, Z., & Guan, J. (2018). SHP2 inhibitor PHPS1 protects against atherosclerosis by inhibiting smooth muscle cell proliferation. *BMC Cardiovascular Disorders*, 18, 72. View Source
• [3] MedChemExpress. (2021). PHPS1 is a Selective Shp2 Inhibitor. View Source
• [4] Hellmuth, K., Grosskopf, S., Lum, C. T., Würtele, M., Röder, N., von Kries, J. P., ... & Birchmeier, W. (2008). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. *Proceedings of the National Academy of Sciences*, 105(20), 7275-7280. View Source
• [5] Nature Communications. (2018). Fig. 10: Selective inhibition of Shp2 ameliorates experimental fibrosis. *Nature Communications*, 9, 3313. View Source